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Compound of Interest

Compound Name: XMD8-87

Cat. No.: B15578104 Get Quote

Essential Safety and Handling Guide for XMD8-
87
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

XMD8-87, a potent inhibitor of Tyrosine Kinase Non-receptor 2 (TNK2), also known as

Activated CDC42 kinase 1 (ACK1). Given that the full toxicological properties of this compound

may not be fully known, adherence to these guidelines is critical to ensure personnel safety

and prevent environmental contamination. This document is intended to supplement, not

replace, your institution's standard safety protocols and a thorough review of the full Safety

Data Sheet (SDS) which should be obtained from your supplier.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific, publicly accessible Safety Data Sheet for XMD8-87 was not available for

direct consultation, general safety information for similar kinase inhibitors suggests that XMD8-
87 should be handled as a potentially hazardous substance. The following recommendations

are based on best practices for handling potent, powdered chemical compounds in a research

laboratory setting.

1.1 GHS Hazard Classification (Assumed)
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The following table outlines the assumed GHS classifications based on data for similar

compounds.

Hazard Class
Hazard

Category
Pictogram Signal Word

Hazard

Statement

Acute Toxicity,

Oral
Category 4 alt text Warning

H302: Harmful if

swallowed.

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning
H315: Causes

skin irritation.

Serious Eye

Damage/Eye

Irritation

Category 2 alt text Warning

H319: Causes

serious eye

irritation.

1.2 Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure.

Equipment Specification Purpose

Hand Protection
Nitrile gloves (double-gloving

recommended)
Prevents skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from dust

particles and splashes.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a certified chemical

fume hood. If weighing powder

outside a ventilated enclosure,

a NIOSH-approved N95 or

higher-rated respirator may be

necessary.

Prevents inhalation of fine

powder.
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Handling and Storage
Proper handling and storage are essential to maintain the integrity of XMD8-87 and ensure the

safety of laboratory personnel.

2.1 Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the essential steps for safely handling XMD8-87 powder and preparing

solutions.
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XMD8-87 Handling Workflow

Preparation

Handling Solid

StorageCleanup and Disposal

Designate Handling Area
in Fume Hood
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Dissolve in Appropriate Solvent
(e.g., DMSO)
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Store Unused Solid

Store Stock Solution at -80°C
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Decontaminate Work Area

After Handling

Dispose of Waste According
to Institutional Guidelines
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Workflow for Safe Handling of XMD8-87
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2.2 Storage Conditions

Form Temperature Duration Notes

Solid (Powder) -20°C Up to 3 years

Keep in a tightly

sealed container,

protected from light

and moisture.

Stock Solution -80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.

2.3 Solubility Data

Solvent Solubility

DMSO Soluble

Ethanol Sparingly Soluble

Water Insoluble

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.
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Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Ingestion

If swallowed, wash out mouth with water

provided person is conscious. Call a physician.

Do not induce vomiting unless directed to do so

by medical personnel.

Spill

Small Spill: Use appropriate tools to put the

spilled solid in a convenient waste disposal

container. Finish cleaning by spreading water on

the contaminated surface and dispose of

according to local and regional authority

requirements. Large Spill: Use a shovel to put

the material into a convenient waste disposal

container. Finish cleaning by spreading water on

the contaminated surface and allow to evacuate

through the sanitary system.

Disposal Plan
All waste generated from the handling of XMD8-87 must be considered hazardous.

4.1 Waste Categorization and Disposal Route
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XMD8-87 Disposal Pathway

Waste Generation

Waste Collection
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Disposal workflow for XMD8-87 waste.

4.2 Decontamination Procedure

All surfaces and equipment that have come into contact with XMD8-87 should be thoroughly

decontaminated.

A suitable decontamination solution (e.g., a solution of detergent and water, followed by a

solvent rinse such as ethanol) should be used.

All materials used for decontamination (e.g., wipes, paper towels) should be disposed of as

hazardous waste.

Disclaimer: This information is provided as a guide and is not exhaustive. Researchers are

responsible for conducting their own risk assessments and adhering to all applicable local,
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state, and federal regulations regarding the handling and disposal of chemical substances.

Always consult the Safety Data Sheet (SDS) provided by the manufacturer before use.

To cite this document: BenchChem. [Personal protective equipment for handling XMD8-87].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578104#personal-protective-equipment-for-
handling-xmd8-87]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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